2,6-Dimethyl-3-nitrobenzene-1-sulfonyl chloride
Overview
Description
“2,6-Dimethyl-3-nitrobenzene-1-sulfonyl chloride” is a chemical compound with the molecular formula C8H8ClNO4S . It has a molecular weight of 249.67 . This compound contains a total of 23 bonds, including 15 non-H bonds, 10 multiple bonds, 2 rotatable bonds, 4 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 nitro group (aromatic), and 1 sulfone .
Molecular Structure Analysis
The molecular structure of “this compound” includes a six-membered aromatic ring, a nitro group, and a sulfone . The compound has 10 multiple bonds and 4 double bonds .Scientific Research Applications
Synthesis and Characterization
- Synthesis of Related Compounds : This chemical is used in the synthesis of various compounds. For example, it's involved in the production of 1,3-dimethoxy-2-nitrobenzene through a series of processes including sulfonation, nitration, and hydrolysis (Zhang Chun-xia, 2011).
- Structural Characterization and Computational Study : In research for new compounds, it serves as a precursor. A derivative, N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, derived from a similar compound, has been structurally characterized and studied computationally (P. Murthy et al., 2018).
Chemical Properties and Reactions
- Water-Soluble Reagents : Derivatives of similar compounds have been converted into water-soluble reagents, which selectively modify amino acids like tryptophan and cysteine in aqueous solutions (H. Horton & W. Tucker, 1970).
- Polymer Synthesis : It's used in synthesizing new poly(ester-imide)s with various properties, indicating its role in polymer chemistry (D. Liaw et al., 2004).
- Electrochemical Studies : In electrochemical research, its derivatives are used to study the reduction of nitrobenzene and similar compounds in ionic liquids, indicating its role in understanding electrochemical processes (D. Silvester et al., 2006).
Properties
IUPAC Name |
2,6-dimethyl-3-nitrobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4S/c1-5-3-4-7(10(11)12)6(2)8(5)15(9,13)14/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVHKOZMKZKNUAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)[N+](=O)[O-])C)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70499629 |
Source
|
| Record name | 2,6-Dimethyl-3-nitrobenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70499629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
69383-57-9 |
Source
|
| Record name | 2,6-Dimethyl-3-nitrobenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70499629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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